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Compound of Interest

Compound Name: MCTR3

Cat. No.: B12295028

Essential Safety and Logistical Information for the Proper Disposal of MCTR3

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery is intrinsically linked to a culture of safety. This guide provides essential, step-by-step
procedures for the proper disposal of MCTR3 (Maresin Conjugates in Tissue Regeneration 3),
ensuring the safety of laboratory personnel and compliance with environmental regulations.
MCTRS3 is a specialized pro-resolving mediator synthesized from docosahexaenoic acid (DHA)
in macrophages.[1]

Chemical and Physical Properties

A thorough understanding of a compound's properties is foundational to its safe handling and
disposal. Below is a summary of the key quantitative data for MCTRS3.
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Property Value

CAS Number 1784701-63-8[1]
13-cysteinyl-14-hydroxy-Docosahexaenoic Acid,

Synonyms ) i _
Maresin Sulfido Conjugate 3[1]

Molecular Formula C25H37NOsS[1]

Molecular Weight 463.6 g/mol [1]

Formulation A solution in ethanol[1]

DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 1
Solubility mg/ml, EtOH/H20 (95:5): 2 mg/ml, PBS (pH
7.2): 0.1 mg/ml[1]

Experimental Protocols for Disposal

The proper disposal of MCTR3, as with any laboratory chemical, must adhere to established
safety protocols and regulatory guidelines. The following procedure outlines the necessary
steps for safe disposal.

1. Personal Protective Equipment (PPE): Before handling MCTRS for disposal, it is imperative
to be outfitted with the appropriate PPE. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile)

o Safety glasses or goggles

e Alab coat

2. Waste Characterization and Segregation:

o Consult the Safety Data Sheet (SDS) for MCTR3 to determine its specific hazard
classification.

o Based on the SDS and your institution's guidelines, characterize the waste. As MCTR3 is
typically supplied in an ethanol solution, the waste will be considered a flammable solvent-
based waste.
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Do not mix MCTR3 waste with other incompatible chemical waste streams.
. Containment and Labeling:

Use a designated and properly labeled hazardous waste container. The container should be
made of a material compatible with ethanol.

The label on the waste container must clearly state "Hazardous Waste" and list all contents,
including "MCTR3" and "Ethanol." The approximate concentrations should also be noted.

. Disposal Pathway:

MCTR3 waste should be disposed of through your institution's Environmental Health and
Safety (EHS) office or equivalent department.

Follow their specific procedures for chemical waste pickup and disposal.

Do not pour MCTR3 down the drain.[2] This is to prevent the release of chemicals into the
sanitary sewer system.[2]

. Documentation:

Maintain a log of all chemical waste generated, including the date, type of waste, and
quantity. This is crucial for regulatory compliance and safety audits.

MCTR3 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
MCTRS3 in a laboratory setting.

Click to download full resolution via product page

Caption: MCTR3 Disposal Workflow Diagram.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of MCTR3, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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